3-(3,5-dichlorophenyl)-2-[(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3-oxopropanenitrile

• IUPAC Name: (Z)-2-(1,3-benzothiazol-2-yl)-3-(3,5-dichlorophenyl)-3-hydroxyprop-2-enenitrile
• InChI: InChI=1S/C16H8Cl2N2OS/c17-10-5-9(6-11(18)7-10)15(21)12(8-19)16-20-13-3-1-2-4-14(13)22-16/h1-7,21H/b15-12-
• InChI Key: HBEQLGSVYLVDKO-QINSGFPZSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)C(=C(C3=CC(=CC(=C3)Cl)Cl)O)C#N
• Isomeric SMILES: C1=CC=C2C(=C1)N=C(S2)/C(=C(/C3=CC(=CC(=C3)Cl)Cl)\O)/C#N
• Molecular Formula: C16H8Cl2N2OS
• Molecular Weight: 347.2 g/mol

Description

3-(3,5-dichlorophenyl)-2-[(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3-oxopropanenitrile is a useful research compound. Its molecular formula is C16H8Cl2N2OS and its molecular weight is 347.21. The purity is usually 95%.
BenchChem offers high-quality 3-(3,5-dichlorophenyl)-2-[(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3-oxopropanenitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(3,5-dichlorophenyl)-2-[(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3-oxopropanenitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Reactivity

A study by Farag, Dawood, and Kandeel (1996) details the synthesis and reactivity of 3-(benzothiazol-2-yl)-3-oxopropanenitrile, a compound structurally related to the one . They explored various synthesis routes and reactions with different compounds, providing insights into its versatile applications in chemical synthesis (Farag, Dawood, & Kandeel, 1996).

Polymer Solar Cells

Xu, Zhang, Yu, Li, and Peng (2019) discussed the use of a molecule with a structure similar to 3-(3,5-dichlorophenyl)-2-[(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3-oxopropanenitrile in polymer solar cells. The molecule, with its electron-deficient unit, was shown to have good energy level matching with poly(3-hexylthiophene) and led to high-performance solar cells (Xu, Zhang, Yu, Li, & Peng, 2019).

Environmental Presence and Impact

Zhang, Ren, Li, Kunisue, Gao, and Kannan (2011) conducted a study on benzotriazoles and benzophenones, which are structurally related to the compound . They investigated their presence in the environment, particularly in sediment and sewage sludge, highlighting the environmental impact of such compounds (Zhang, Ren, Li, Kunisue, Gao, & Kannan, 2011).

Fluorescence and pH Sensing

Li, Feng, Niu, Zhang, Li, Kang, Xu, He, Hou, and Tang (2018) developed a benzothiazole-based aggregation-induced emission luminogen for detecting pH. The compound demonstrated reversible acid/base-switched emission transitions and was suitable for highly sensitive detection of pH fluctuations, similar to the properties of 3-(3,5-dichlorophenyl)-2-[(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3-oxopropanenitrile (Li, Feng, Niu, Zhang, Li, Kang, Xu, He, Hou, & Tang, 2018).

Antimicrobial Activity

Abdel‐Aziz, Mekawey, and Dawood (2009) investigated the antimicrobial activity of compounds derived from 3-(benzothiazol-2-yl)-3-oxopropanenitrile, which shares a similar structure with the compound . Their research showed significant antimicrobial activity against various bacterial and fungal species (Abdel‐Aziz, Mekawey, & Dawood, 2009).

Corrosion Inhibition

Salarvand, Amirnasr, Talebian, Raeissi, and Meghdadi (2017) studied the inhibition performance of benzothiazole derivatives, similar to the compound , for protecting mild steel in acidic environments. Their research highlighted the potential application in corrosion inhibition (Salarvand, Amirnasr, Talebian, Raeissi, & Meghdadi, 2017).